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Compound of Interest

Compound Name: 2,6-Diethylaniline

Cat. No.: B152787 Get Quote

An In-Depth Technical Guide to 2,6-Diethylaniline (CAS 579-66-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

applications of 2,6-Diethylaniline (CAS 579-66-8). It is intended to be a key resource for

professionals in research, development, and manufacturing who utilize this versatile chemical

intermediate.

Physicochemical Properties
2,6-Diethylaniline is a clear liquid that may appear yellow to reddish-brown.[1] Its fundamental

physicochemical properties are summarized in the table below, providing essential data for

experimental design and process control.
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Property Value Source

CAS Number 579-66-8 [2]

Molecular Formula C₁₀H₁₅N [2]

Molecular Weight 149.23 g/mol [2]

Appearance Clear liquid [3]

Melting Point 3-5 °C [2][4]

Boiling Point 243 °C (at 760 mmHg) [2][3]

113-115 °C (at 10 mmHg) [4]

Density 0.906 g/mL at 25 °C [3]

Refractive Index (n²⁰/D) 1.545 [3]

Vapor Pressure 0.03 hPa at 20 °C [2]

0.02 mmHg at 20 °C

Flash Point 115 °C (closed cup) [5]

123 °C [2][4]

pKa ~4.30 (estimated) [6]

Log P (octanol/water) Not determined [5]

Solubility Fully miscible in water [5]

Safety and Handling
2,6-Diethylaniline is classified as harmful if swallowed.[2] Appropriate personal protective

equipment (PPE), including gloves, eye shields, and face shields, should be used when

handling this compound.
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Hazard Information Details

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statement H302: Harmful if swallowed.[2][5]

Precautionary Statements P264: Wash skin thoroughly after handling.[2][5]

P270: Do not eat, drink or smoke when using

this product.[2][5]

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[5]

P330: Rinse mouth.[5]

P501: Dispose of contents/container to an

approved waste disposal plant.[2]

Potential Health Effects

May cause eye, skin, and respiratory tract

irritation. Overexposure may lead to

methemoglobinemia, characterized by

symptoms such as headache, dizziness, and

cyanosis (bluish skin).

First Aid Measures

Inhalation: Move person to fresh air. If breathing

is difficult, give oxygen. Skin Contact:

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Eye Contact: Immediately flush eyes

with plenty of water for at least 15 minutes.

Ingestion: Do NOT induce vomiting. Rinse

mouth with water and obtain immediate medical

aid.[2]

Spectroscopic Data
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Spectroscopic analysis is critical for the structural confirmation and purity assessment of 2,6-
Diethylaniline. Protonation of the amino group to form the hydrochloride salt leads to distinct

and predictable shifts in the spectra, which is useful for monitoring reactions.[7]

Technique
Key Spectral Features for 2,6-
Diethylaniline

¹H NMR

Aromatic protons typically appear in the δ 6.5-

8.5 ppm range.[8] The spectrum shows

characteristic signals for the ethyl groups (a

quartet for -CH₂ and a triplet for -CH₃) and the

amine (-NH₂) protons.[8]

¹³C NMR

The spectrum displays distinct signals for the

aromatic carbons and the aliphatic carbons of

the two ethyl groups.[9]

IR Spectroscopy

The primary amine shows characteristic N-H

stretching bands around 3370 cm⁻¹ (symmetric)

and 3450 cm⁻¹ (asymmetric).[7] Aliphatic C-H

stretches appear around 2870-2970 cm⁻¹.[7]

Mass Spectrometry

The molecular ion peak confirms the molecular

weight of the compound.[10] Fragmentation

patterns can provide additional structural

information.[10]

Experimental Protocols
Detailed methodologies for the synthesis and modification of 2,6-Diethylaniline are essential

for laboratory and industrial applications.

Protocol 1: Synthesis of 2,6-Diethylaniline via Friedel-
Crafts Alkylation
This industrial method involves the direct ortho-alkylation of aniline with ethylene at high

temperature and pressure, catalyzed by an aluminum species.[11]
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Materials:

Aniline

Triethylaluminum (catalyst precursor)

Ethylene gas

High-boiling aromatic solvent

Aqueous sodium hydroxide solution

Anhydrous magnesium sulfate

Equipment:

High-pressure autoclave reactor with stirrer, gas inlet, and temperature/pressure controls

Evaporation kettle

Distillation apparatus

Procedure:

Catalyst Preparation: In an evaporation kettle, react aniline and triethylaluminum (molar ratio

~3:1) at 160°C for 1.5 hours to form the catalyst complex.[11]

Alkylation: Pump the catalyst complex and additional aniline (mass ratio 1:12.5) into the

high-pressure reactor.[11] Heat the reactor to 310°C and pressurize with ethylene to 4.6-5.0

MPa.[11]

Reaction: Continuously feed ethylene to maintain pressure as the reaction proceeds for 1-8

hours.[11]

Work-up: After cooling, deactivate the catalyst by adding an aqueous sodium hydroxide

solution.[11]
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Purification: Separate the organic layer, wash with water, and dry over anhydrous

magnesium sulfate. Purify the crude 2,6-diethylaniline by vacuum distillation.[11]

Protocol 2: N-alkylation of 2,6-Diethylaniline via
Reductive Amination
This method describes a one-pot reductive N-alkylation using an aldehyde and a palladium

catalyst, which is efficient, mild, and environmentally benign.[12][13]

Materials:

2,6-Diethylaniline (5 mmol)

Acetaldehyde (5 mmol)

10% Palladium on carbon (Pd/C) (0.5 mmol)

Ammonium formate (50 mmol)

2-Propanol (90 ml) and Deionized water (10 ml)

Dichloromethane, Brine solution, Anhydrous sodium sulfate (Na₂SO₄)

Celite

Equipment:

Round-bottom flask with stirring apparatus

Filtration apparatus

Rotary evaporator

Procedure:

Catalyst Activation: Add 2-propanol and Pd/C to a flask. Separately, dissolve ammonium

formate in water and add it to the flask. Stir the mixture for 5 minutes to activate the catalyst.

[13]
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Reaction: Add 2,6-diethylaniline and acetaldehyde to the reaction mixture. Stir for 30

minutes at room temperature.[13]

Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC).[13]

Work-up: Once complete, filter the mixture through Celite to remove the Pd/C catalyst.

Remove the solvent under reduced pressure.[13]

Extraction: Dilute the residue with dichloromethane and wash with a brine solution. Separate

the organic phase and dry it over anhydrous Na₂SO₄.[13]

Purification: Distill the organic layer under reduced pressure to obtain the N-ethyl-2,6-
diethylaniline product.[13]
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Catalyst Preparation & Activation

Reductive Amination Reaction

Work-up & Purification

1. Add 2-Propanol (90ml)
and Pd/C (0.5 mmol) to flask

2. Dissolve Ammonium Formate (50 mmol)
in Water (10 ml)

3. Add Formate solution to flask

4. Stir for 5 min to activate Pd/C

5. Add 2,6-Diethylaniline (5 mmol)
and Acetaldehyde (5 mmol)

Add Reactants

6. Stir for 30 min at Room Temperature

7. Monitor reaction by TLC

8. Filter off Pd/C on Celite

Reaction Complete

9. Remove solvent under reduced pressure

10. Dilute with Dichloromethane,
wash with brine

11. Dry organic phase over Na2SO4

12. Distill under reduced pressure

Final Product:
N-ethyl-2,6-diethylaniline
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Metabolic Pathway of 2,6-Diethylaniline in Soil

2,6-Diethylaniline

4-Amino-3,5-diethylphenol
(ADEP)

Oxidation
(Major Pathway)

2,6-Diethylacetanilide

Acetylation
(Chaetomium globosum)

2,6-Diethyl-p-benzoquinone

Degradation
(Chaetomium globosum)

3,5-Diethyl-benzoquinone-4-imine

Further Oxidation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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